Cas no 923387-66-0 (N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-phenylmethanesulfonylacetamide)

• Product Name: N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-phenylmethanesulfonylacetamide
• CAS No: 923387-66-0
• MF: C₁₈H₁₅ClN₂O₃S₂
• MW: 406.906300783157
• CID: 5448668
• Update Time: 2025-10-29

N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-phenylmethanesulfonylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(4-chlorophenyl)-2-thiazolyl]-2-[(phenylmethyl)sulfonyl]-
• N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-phenylmethanesulfonylacetamide

• Inchi： 1S/C18H15ClN2O3S2/c19-15-8-6-14(7-9-15)16-10-25-18(20-16)21-17(22)12-26(23,24)11-13-4-2-1-3-5-13/h1-10H,11-12H2,(H,20,21,22)
• InChI Key： PBPMGJKLPOMQKH-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Cl)C=C2)=CS1)(=O)CS(CC1=CC=CC=C1)(=O)=O

Additional information on N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-phenylmethanesulfonylacetamide

Research Briefing on N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-phenylmethanesulfonylacetamide (CAS: 923387-66-0)

Recent studies on N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-phenylmethanesulfonylacetamide (CAS: 923387-66-0) have highlighted its potential as a promising compound in the field of chemical biology and medicinal chemistry. This sulfonylacetamide derivative has garnered attention due to its unique structural features and biological activities, particularly in the context of enzyme inhibition and therapeutic applications. The compound's molecular framework, which includes a thiazole ring and a sulfonylacetamide moiety, suggests its potential as a versatile scaffold for drug development.

One of the key areas of research has focused on the compound's inhibitory effects on specific enzymes involved in inflammatory and metabolic pathways. Recent in vitro studies have demonstrated that N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-phenylmethanesulfonylacetamide exhibits significant activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The compound's selectivity for COX-2 over COX-1 suggests a potential for reduced gastrointestinal side effects, a common limitation of nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate that N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-phenylmethanesulfonylacetamide has favorable oral bioavailability and metabolic stability, making it a viable candidate for further preclinical development. Molecular docking studies have also provided insights into the compound's binding interactions with target enzymes, revealing key structural determinants for its inhibitory activity.

In addition to its anti-inflammatory potential, recent research has identified the compound's activity against bacterial pathogens. Studies have shown that N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-phenylmethanesulfonylacetamide exhibits broad-spectrum antibacterial effects, particularly against Gram-positive bacteria such as Staphylococcus aureus. This finding opens new avenues for the development of novel antibacterial agents, especially in the face of rising antibiotic resistance.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are focused on structural modifications to enhance its potency and reduce potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance the compound through the drug development pipeline.

In conclusion, N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-phenylmethanesulfonylacetamide (CAS: 923387-66-0) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities and favorable pharmacokinetic properties underscore its potential as a lead compound for therapeutic development. Continued research will be essential to fully elucidate its mechanisms of action and translate these findings into clinical applications.